Cas no 535170-16-2 (tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate)
535170-16-2 structure
Product Name:tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate
CAS No:535170-16-2
MF:C11H11F3N2O4
MW:292.211253404617
CID:4025460
PubChem ID:10957274
Update Time:2025-04-22
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2,3,4-trifluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester
- Carbamic acid, (2,3,4-trifluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate
- DTXSID601150123
- 535170-16-2
-
- Inchi: 1S/C11H11F3N2O4/c1-11(2,3)20-10(17)15-5-4-6(16(18)19)8(13)9(14)7(5)12/h4H,1-3H3,(H,15,17)
- InChI Key: OPVFAFLIKZRDIL-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CC([N+]([O-])=O)=C(F)C(F)=C1F
Computed Properties
- Exact Mass: 292.06709132Da
- Monoisotopic Mass: 292.06709132Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 84.2Ų
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-82768811-1.0g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 1.0g |
$1397.0 | 2023-01-31 | |
| Enamine | BBV-82768811-2.5g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 2.5g |
$2894.0 | 2023-10-28 | |
| Enamine | BBV-82768811-5.0g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 5.0g |
$3666.0 | 2023-01-31 | |
| Enamine | BBV-82768811-10.0g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 10.0g |
$4610.0 | 2023-01-31 | |
| Enamine | BBV-82768811-1g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 1g |
$1397.0 | 2023-10-28 | |
| Enamine | BBV-82768811-5g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 5g |
$3666.0 | 2023-10-28 | |
| Enamine | BBV-82768811-10g |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate |
535170-16-2 | 95% | 10g |
$4610.0 | 2023-10-28 |
tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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